N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H20N4O3S/c1-12-6-4-8-18(13(12)2)24-20(16-10-29-11-17(16)23-24)22-21(26)15-7-5-9-19(14(15)3)25(27)28/h4-9H,10-11H2,1-3H3,(H,22,26)
• InChI Key: JIGQOAGRRWCBCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C)C
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol
• CAS No.: 450344-18-0

Description

N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on synthesizing and characterizing compounds with similar structures, indicating the compound's relevance in organic chemistry and material science. For example, synthesis techniques and structural characterizations of p-nitrobenzamide compounds have been explored, providing insights into their molecular geometries and vibrational frequencies through experimental and DFT study methods (Arslan, Kazak, & Aydın, 2015). Such research lays the groundwork for understanding the chemical behavior and potential applications of N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide in various fields.

Pharmacological Activities

Compounds with structural similarities have been assessed for their pharmacological activities, suggesting potential medicinal applications. For instance, novel 5-chloro-N-(4-(1,5-(disubstituted)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)-2-methoxybenzamide derivatives were synthesized and evaluated for anti-inflammatory activities, indicating less toxicity and good efficacy (Abdulla, Amr, Al-Omar, Hussain, & Shalaby, 2014). This suggests that this compound could also be explored for its pharmacological properties.

Antimicrobial and Anticancer Applications

Research on heterocyclic compounds incorporating elements similar to those in the compound of interest has shown promising antimicrobial and anticancer properties. For example, novel pyrazole derivatives were synthesized and demonstrated significant antimicrobial and anticancer activities, highlighting the therapeutic potential of such compounds (Hafez, El-Gazzar, & Al-Hussain, 2016). This area of research suggests a pathway for investigating the compound for similar applications.

Chemical Synthesis and Reactions

Studies on the synthesis and reactions of related compounds, such as the solvent-free one-pot cyclization and acetylation of chalcones, provide insights into synthetic methodologies that could be applicable to this compound (Thirunarayanan & Sekar, 2016). These methodologies could be crucial for developing new materials or drugs.